4-(2-Phenoxyethoxy)benzoic acid
Overview
Description
“4-(2-Phenoxyethoxy)benzoic acid” is a chemical compound with the CAS Number: 22219-63-2 . It has a molecular weight of 258.27 and its IUPAC name is 4-(2-phenoxyethoxy)benzoic acid . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “4-(2-Phenoxyethoxy)benzoic acid” is 1S/C15H14O4/c16-15(17)12-6-8-14(9-7-12)19-11-10-18-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,16,17) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“4-(2-Phenoxyethoxy)benzoic acid” is a solid compound . It has a molecular weight of 258.27 .Mechanism of Action
Target of Action
The primary targets of 4-(2-Phenoxyethoxy)benzoic acid are currently unknown. This compound is a part of a collection of rare and unique chemicals used by early discovery researchers
Biochemical Pathways
It’s worth noting that benzoic acid derivatives, which this compound is a part of, are generally derived from corresponding cinnamic acid derivatives through the enzymatic reactions of shikimate and phenylpropanoid pathway .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-(2-Phenoxyethoxy)benzoic acid are not well-studied. Its impact on bioavailability is currently unknown. It’s known that benzoic acid, a related compound, is conjugated to glycine in the liver and excreted as hippuric acid . This might provide some insight into the potential pharmacokinetics of 4-(2-Phenoxyethoxy)benzoic acid.
Result of Action
As a unique and rare chemical, its specific effects are a subject of ongoing research .
Action Environment
It’s known that the metabolic pathways of secondary metabolites in foods may differ between plant species, due to the difference in the nature of the plant . This suggests that environmental factors could potentially influence the action of 4-(2-Phenoxyethoxy)benzoic acid.
properties
IUPAC Name |
4-(2-phenoxyethoxy)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c16-15(17)12-6-8-14(9-7-12)19-11-10-18-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIFKBDZVXBJUFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90298111 |
Source
|
| Record name | 4-(2-phenoxyethoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90298111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Phenoxyethoxy)benzoic acid | |
CAS RN |
22219-63-2 |
Source
|
| Record name | MLS000737521 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=120631 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-(2-phenoxyethoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90298111 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(2-PHENOXYETHOXY)BENZOIC ACID | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 4-(2-Phenoxyethoxy)benzoic acid of interest in polymer synthesis?
A: 4-(2-Phenoxyethoxy)benzoic acid is an attractive monomer for synthesizing linear and hyperbranched poly(ether ketone)s (PEKs) due to its unique structure. [, ] The presence of the flexible oxyethylene spacer (-OCH2CH2O-) in its structure is known to enhance the solubility of the resulting polymers. This is particularly important for PEKs, which are typically difficult to process due to their rigid backbone. [, ]
Q2: What are the advantages of using polyphosphoric acid (PPA) with phosphorus pentoxide (P2O5) as a reaction medium for polymerizing 4-(2-Phenoxyethoxy)benzoic acid?
A: Traditional methods for synthesizing PEKs rely on strong acid catalysts, which can degrade the oxyethylene spacers present in 4-(2-Phenoxyethoxy)benzoic acid, leading to undesirable side reactions and affecting the polymer properties. [] Research has shown that employing a milder reaction medium consisting of polyphosphoric acid (PPA) and phosphorus pentoxide (P2O5) provides sufficient catalytic activity for polymerization without causing significant degradation of the oxyethylene spacers. [, ] This results in high molecular weight polymers with improved solubility. [, ]
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